Cas no 2387596-46-3 (5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride)

• Product Name: 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride
• CAS No: 2387596-46-3
• MF: C₈H₅ClFNO₄S
• MW: 265.646003484726
• CID: 5175037
• Update Time: 2026-03-04

5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolesulfonyl chloride, 5-fluoro-2,3-dihydro-3-methyl-2-oxo-
• 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride

• Inchi： 1S/C8H5ClFNO4S/c1-11-5-2-4(10)3-6(16(9,13)14)7(5)15-8(11)12/h2-3H,1H3
• InChI Key： CMRITFKFZICCOI-UHFFFAOYSA-N
• SMILES： O1C2=C(S(Cl)(=O)=O)C=C(F)C=C2N(C)C1=O

Additional information on 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride

Introduction to 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride (CAS No: 2387596-46-3)

5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2387596-46-3, belongs to the benzoxazole sulfonamide class, a group of molecules known for their diverse biological activities. The presence of a fluoro substituent and a sulfonyl chloride group in its structure imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active agents.

The 5-fluoro moiety is particularly noteworthy due to its ability to modulate the pharmacokinetic and pharmacodynamic properties of parent molecules. Fluorine atoms are frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and prolong half-life. In the context of 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride, the fluorine atom at the 5-position of the benzoxazole ring likely contributes to these desirable characteristics, making it an attractive scaffold for further derivatization.

The sulfonyl chloride functional group is another key feature of this compound. Sulfonyl chlorides are highly reactive electrophiles that readily participate in nucleophilic substitution reactions, enabling the facile introduction of various substituents into complex molecular frameworks. This reactivity makes 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride a versatile building block for constructing more intricate pharmacophores. Its potential applications span across multiple therapeutic areas, including oncology, inflammation, and infectious diseases.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Benzoxazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole aligns well with these trends, offering a promising platform for developing novel therapeutics.

In oncology research, benzoxazole sulfonamides have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The fluorine atom's ability to enhance binding interactions with biological targets has been leveraged to improve drug efficacy. For instance, studies have demonstrated that fluorinated benzoxazole derivatives can selectively inhibit tyrosine kinases, which are overexpressed in many solid tumors. The sulfonyl chloride group in 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole-7-sulfonyl chloride provides a handle for further functionalization, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

Another area where this compound is of interest is inflammation research. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. Benzoxazole sulfonamides have been reported to modulate inflammatory pathways by inhibiting key mediators such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of a sulfonyl group enhances their interaction with these enzymes, potentially leading to more potent anti-inflammatory effects. Furthermore, the fluorine atom may contribute to improved oral bioavailability and reduced susceptibility to metabolic degradation.

The synthesis of 5-fluoro-3-methyl-2-oxo-1,3-benzoxazole involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the sulfonyl chloride group at the 7-position necessitates careful selection of reagents and catalysts to ensure high yield and purity. Modern synthetic methodologies have enabled more efficient routes to this intermediate, incorporating green chemistry principles to minimize waste and energy consumption.

In conclusion,5-fluoro-3-methyl-oxyo_1_3_benzo_xazole_7_sulfonyl_chloride (CAS No: 2387596_46_3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable tool for drug discovery across multiple therapeutic domains. By leveraging its reactivity and biological potential,this_compound_offers_a_promising_platform_for_developing_new_treatments_for_diverse_diseases._